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Compound of Interest

Compound Name: PARAFFIN

Cat. No.: B1166041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal conductivity of paraffin wax, a
material of significant interest for thermal energy storage and temperature regulation in various
experimental applications. Paraffin waxes are valued as phase change materials (PCMs) due
to their high latent heat of fusion, chemical stability, and affordability.[1][2] However, their
inherently low thermal conductivity presents a primary challenge for efficient heat transfer.[2][3]
[4] This document details the core thermal properties of paraffin, methodologies for enhancing
its conductivity, and the experimental protocols for its measurement.

Core Thermal Properties of Paraffin Wax

Paraffin wax exhibits distinct thermal properties in its solid and liquid states. Its thermal
conductivity is relatively low, which can impede the rate of heat absorption and release in
thermal management systems.[5] This characteristic is a critical consideration in the design of
experimental setups where precise and rapid temperature control is necessary.

The thermal conductivity of solid paraffin wax typically ranges from 0.2 to 0.4 W/m-K.[5] As it
approaches its melting point, the crystalline structure begins to diminish, and upon melting, the
conductivity drops significantly.[5] Liquid paraffin generally has a thermal conductivity in the
range of 0.13 to 0.18 W/m-K.[5] This transition is a key factor in its application as a PCM.

A summary of the key thermophysical properties of paraffin wax is presented in the table
below.
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Table 1: Summary of Thermophysical Properties of Paraffin Wax

Property

Solid Phase

Liquid Phase

Notes

Thermal Conductivity

(k)

0.2 - 0.514 W/m-K[3]
[5]

0.13 - 0.4 W/m-K[3][5]

Values are dependent
on grade,

temperature, and

purity.[5]

Specific Heat

2.0 - 2.9 kd/kg-K[3][5]

2.4 - 2.9 kJ/kg-K[3]

Represents the

material's ability to

Capacity (c
pacity (ce) store sensible heat.
Paraffin expands by
approximately 15%
Density (p) 865 - 930 kg/m 3[3][5] 775 - 830 kg/m 3[3][5] upon melting, a crucial

design factor for

encapsulation.[6]

The amount of energy

absorbed or released

Latent Heat of Fusion 184 - 216 kJ/kg[7][8] N/A ) o
during the solid-liquid
phase transition.

A measure of the rate

Thermal Diffusivity (a)  ~10~7 m#/s[5] ~10~7 m?/s[5] of heat transfer.

Calculated as k/(p-cp).

Factors Influencing Thermal Conductivity

Several factors can influence the thermal conductivity of paraffin wax:

o Temperature: In the solid phase, thermal conductivity can increase with temperature, but it

decreases as the temperature rises in the liquid phase.[9]

» Phase State: A significant drop in thermal conductivity occurs when paraffin transitions from

a solid to a liquid state.[5] The solid phase has better structural integrity, contributing to

slightly higher conductivity.[5]
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e Molecular Weight: Paraffins with a higher molecular weight may exhibit slightly lower

thermal conductivity.[5]

o Purity and Additives: The presence of impurities or the inclusion of other materials can alter
the thermal behavior of the wax.[5]

The relationship between these factors is visualized in the diagram below.
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Factors influencing paraffin's thermal conductivity.

Enhancement of Thermal Conductivity

To overcome the limitation of low thermal conductivity, various high-conductivity materials are
often incorporated into the paraffin matrix to create composite PCMs. These additives
enhance the overall heat transfer rate.

Commonly used materials include:

o Graphite and Expanded Graphite (EG): These are highly effective due to their excellent
thermal conductivity. Adding even a small weight percentage of EG can increase the
composite's thermal conductivity by several factors.[3] For instance, a 6 wt% addition of
expanded graphite can increase thermal conductivity by a factor of 3.79 to 4.9.[3]
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o Metallic Nanoparticles: Nanoparticles of copper (Cu), iron (Fe), and aluminum oxide (Al203)
are dispersed into the paraffin to improve its thermal properties.[7][10][11] A 1.5% mass
concentration of Fe nanoparticles can increase thermal conductivity by over 50%.[10]

o Carbon Nanotubes (CNTs): CNTs are also used as fillers to enhance the thermal conductivity
of paraffin wax.[12]

The table below summarizes the impact of various additives on the thermal conductivity of
paraffin.

Table 2: Enhancement of Paraffin Thermal Conductivity with Additives

Resulting
Additive Concentration  Thermal Enhancement
. .. Reference
Material (wt% or vol%) Conductivity Factor
(WIim-K)
Pure Paraffin
N/A ~0.2 - 0.258 1x [2]13]
Wax
Expanded
_ 6% 0.977 - 1.263 ~3.8x - 4.9x [3]

Graphite (EG)
Graphite Powder  Not specified Upto7.1 >20x [13]
ZnO

, 1% 0.9362 ~3.6x [12]
Nanoparticles
CNT

_ 1% 0.52 ~2.0x [12]
Nanoparticles
Copper (Cu) N ]

) 1.5% Not specified 20.63% increase  [10]
Nanoparticles
Iron (Fe) B ]

) 1.5% Not specified 51.95% increase  [10]
Nanoparticles
Zeolite 13X Not specified ~0.285 ~1.8x [4]
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Experimental Protocols for Measuring Thermal
Conductivity

Accurate measurement of thermal conductivity is crucial for designing and validating thermal
systems. Several established methods are used for paraffin and its composites.

This is a widely used technique for measuring the thermal conductivity and diffusivity of both
solid and liquid materials.[1]

Experimental Protocol:

o Sample Preparation: Two identical, flat, and smooth cylindrical or square samples of the
paraffin material are prepared. The sample thickness must be sufficient to ensure a one-
dimensional heat flow during the measurement time.

o Sensor Placement: A Hot Disk sensor, which consists of a double spiral of nickel wire
embedded in an insulating film (like Kapton), is placed between the two sample halves.[1]

o Measurement: A current is passed through the sensor, causing a rise in temperature. The
sensor simultaneously acts as a resistance thermometer, recording its temperature increase
over time.[1]

o Data Analysis: The temperature transient is recorded by the system's software. By fitting this
transient to a theoretical model of heat conduction, the thermal conductivity and thermal
diffusivity of the sample are calculated. The method is standardized by 1ISO 22007-2.[1]

The THW method is particularly suitable for liquids and molten materials and is governed by
ASTM D7896-19.[14]

Experimental Protocol:
o Sample Preparation: The paraffin sample is heated until it is fully molten.

o Cell Loading: The molten paraffin is poured into a specialized measurement cell containing
a thin platinum or tantalum wire.[14] For PCMs, novel cells with spring-loaded designs are
used to accommodate volume changes during phase transition while maintaining contact
with the wire.[14]
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o Measurement: A short electrical pulse (typically 1 second) is applied to the wire, heating it.
[14] The temperature rise of the wire is measured by recording its resistance change over
time.

o Data Analysis: The thermal conductivity is determined from the linear relationship between
the temperature rise and the logarithm of time. The rapid measurement minimizes the effects
of convection.[14] The measurement can be performed across a range of temperatures to
characterize the material in both solid and liquid states.[14]

This steady-state method is highly accurate for solid materials.

Experimental Protocol:

o Sample Preparation: A flat, solid sample of paraffin with a known thickness is prepared.

o Apparatus Setup: The sample is placed between a main heater (hot plate) and a heat sink
(cold plate). A guard heater surrounds the main heater to prevent radial heat loss, ensuring
one-dimensional heat flow through the sample.

o Measurement: The hot and cold plates are maintained at constant, different temperatures.
The system is allowed to reach thermal equilibrium (steady state).

o Data Analysis: At steady state, the electrical power supplied to the main heater is measured,
as are the temperatures on both surfaces of the sample. The thermal conductivity (k) is then
calculated using Fourier's Law of heat conduction: k = (Q - L) / (A - AT) Where Q is the power
input, L is the sample thickness, A is the cross-sectional area, and AT is the temperature
difference across the sample.

A generalized workflow for these experimental procedures is shown below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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